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Compound of Interest

Compound Name:
[1-(2,4-Dimethylphenyl)ethyl]

(propan-2-yl)amine

Cat. No.: B15266024

Get Quote

Executive Summary & Compound Identity
1-(2,4-Dimethylphenyl)ethylamine is a chiral primary amine structurally characterized by a

phenyl ring substituted with methyl groups at the 2 and 4 positions, and an ethylamine chain

where the amino group is attached to the benzylic carbon (C1).

IUPAC Name: 1-(2,4-dimethylphenyl)ethanamine[1][2][3]

Common Names:

,2,4-Trimethylbenzylamine; 1-(2,4-Xylyl)ethylamine.

CAS Numbers:

Racemic: 102877-07-6[3]

(R)-Isomer: 856563-10-5[2]

(S)-Isomer: 1305710-73-9[4][5]
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Molecular Formula: C

H

N[2][3][6][7]

Primary Application: Enantiomeric resolution of acidic pharmaceutical intermediates

(CMC/Process Chemistry).

Pharmacological Class: Substituted Benzylamine (Amphetamine homologue with shortened

chain).

Chemical Mechanism of Action: Chiral Resolution
For drug development professionals in Process Chemistry and CMC (Chemistry,

Manufacturing, and Controls), the primary "mechanism of action" for this molecule is its ability

to discriminate between enantiomers of acidic compounds via Diastereomeric Salt Formation.

The Molecular Recognition Mechanism
The mechanism relies on the interaction between the chiral base (B*)—in this case, (R)- or

(S)-1-(2,4-Dimethylphenyl)ethylamine—and a racemic acid (A_rac).

Proton Transfer: The amine accepts a proton from the carboxylic acid, forming an

ammonium-carboxylate ion pair.

Diastereomer Formation:

(R)-Base + (R)-Acid

(R,R)-Salt

(R)-Base + (S)-Acid

(R,S)-Salt

Thermodynamic Discrimination: Unlike enantiomers (which have identical physical properties

in achiral environments), the resulting diastereomeric salts possess distinct lattice energies,

solubilities, and melting points.
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Selective Crystallization: The system is engineered such that one diastereomer precipitates

while the other remains in solution (Marckwald's Principle).

Structural Advantages
The 2,4-dimethyl substitution on the phenyl ring provides specific steric bulk that enhances

chiral recognition compared to unsubstituted 1-phenylethylamine.

Steric Lock: The ortho-methyl group (position 2) restricts rotation around the C(benzyl)-

C(phenyl) bond, creating a more rigid "chiral pocket" for recognition.

Lipophilicity: The methyl groups increase lipophilicity (LogP), altering the solubility profile in

non-polar organic solvents often used in crystallization (e.g., Toluene, MTBE).

Visualization: Chiral Resolution Workflow
Racemic Acid Mixture

(R-Acid + S-Acid)

Acid-Base Reaction
(Solvent: Ethanol/Water)

Chiral Reagent
(S)-1-(2,4-Dimethylphenyl)ethylamine

Diastereomeric Salt Mixture
(S-Base·R-Acid) + (S-Base·S-Acid)

Ion Pairing

Solid Precipitate
(Less Soluble Diastereomer)

Selective Crystallization
(ΔSolubility)

Mother Liquor
(More Soluble Diastereomer)

Purified (R)-Acid
(Target Enantiomer)

Acidification (HCl)

Base Recovery

Base Extraction
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Click to download full resolution via product page

Caption: Workflow for optical resolution using 1-(2,4-Dimethylphenyl)ethylamine as a resolving

agent.

Pharmacological Mechanism: SAR & Biological
Activity
While primarily a chemical tool, this molecule acts as a probe in medicinal chemistry. It is a

chain-shortened homologue of 2,4-Dimethylamphetamine.

Structure-Activity Relationship (SAR)
The distance between the aromatic ring and the amine nitrogen is critical for binding to

Monoamine Transporters (DAT, NET, SERT).

Compound Structure Chain Length Primary Activity

Amphetamine
Phenyl-CH2-CH(Me)-

NH2
2 Carbons

Potent DAT/NET

Releaser

Phenethylamine
Phenyl-CH2-CH2-

NH2
2 Carbons

TAAR1 Agonist

(Rapidly metabolized)

1-Phenylethylamine Phenyl-CH(Me)-NH2 1 Carbon
Weak MAO Inhibitor /

Trace Amine

1-(2,4-

Dimethylphenyl)ethyla

mine

(2,4-Me)-Phenyl-

CH(Me)-NH2
1 Carbon

MAO

Substrate/Inhibitor

Mechanism of Action (Biological)
MAO Interaction: Like other

-methylbenzylamines, this molecule interacts with Monoamine Oxidase (MAO). The

-methyl group provides some resistance to deamination compared to benzylamine, but less
than amphetamine. It likely acts as a competitive inhibitor or substrate for MAO-B.
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TAAR1 Modulation: Substituted phenethylamines are agonists of the Trace Amine

Associated Receptor 1 (TAAR1).[8] While the benzylamine structure (1-carbon) is less potent

than the phenethylamine structure (2-carbon), the 2,4-dimethyl substitution pattern is known

to enhance affinity in related homologues.

Lack of Psychostimulant Potency: Due to the shortened distance between the phenyl ring

and the nitrogen (1 carbon vs. 2 carbons), 1-(2,4-dimethylphenyl)ethylamine lacks the

necessary conformation to effectively bridge the binding site of the Dopamine Transporter

(DAT). Therefore, it does not exhibit the potent psychostimulant effects of its homologue, 2,4-

Dimethylamphetamine.

Experimental Protocol: Optical Resolution
Objective: Resolve a racemic carboxylic acid (e.g., Ibuprofen derivative) using (S)-1-(2,4-

Dimethylphenyl)ethylamine.

Reagents
Racemic Acid (10 mmol)

(S)-1-(2,4-Dimethylphenyl)ethylamine (5-6 mmol, 0.5-0.6 eq)

Solvent: Ethanol (95%) or Isopropanol.

Step-by-Step Methodology
Dissolution: Dissolve 10 mmol of the racemic acid in minimal boiling ethanol.

Addition: Add 5 mmol (0.5 equivalents) of (S)-1-(2,4-Dimethylphenyl)ethylamine dropwise to

the hot solution.

Note: Using 0.5 equivalents ("Method of Half-Quantities") maximizes the theoretical yield

of the less soluble salt.

Crystallization: Allow the solution to cool slowly to room temperature, then refrigerate at 4°C

for 12 hours.

Critical Control Point: Rapid cooling may trap impurities.
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Filtration: Filter the resulting crystals (Diastereomeric Salt A) and wash with cold ethanol.

Liberation: Suspend the salt in water and acidify with 1M HCl to pH < 2. Extract the free acid

into Ethyl Acetate.

Analysis: Determine Enantiomeric Excess (ee%) via Chiral HPLC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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